Cas no 1206991-06-1 (5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole)

• Product Name: 5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole
• CAS No: 1206991-06-1
• MF: C₂₄H₂₀N₄OS
• MW: 412.506803512573
• CID: 5392618
• Update Time: 2025-05-23

5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-[[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-2-phenyl-1,3-oxazole
• 5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole

• Inchi： 1S/C24H20N4OS/c1-16-8-6-7-11-19(16)20-14-22-24(25-12-13-28(22)27-20)30-15-21-17(2)29-23(26-21)18-9-4-3-5-10-18/h3-14H,15H2,1-2H3
• InChI Key： VUVHOIBJOIYKSW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CSC2=NC=CN3N=C(C4=CC=CC=C4C)C=C23)N=C1C1=CC=CC=C1

Additional information on 5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole

5-Methyl-4-({[2-(2-Methylphenyl)Pyrazolo[1,5-a]Pyrazin-4-Yl]Sulfanyl}Methyl)-2-Phenyl-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 1206991-06-1, known as 5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The molecule's structure is characterized by a pyrazolo[1,5-a]pyrazine core, which is a heterocyclic aromatic system, and a sulfanyl methyl group that introduces additional functional diversity. The presence of methyl and phenyl substituents further enhances its chemical versatility.

Recent studies have highlighted the importance of heterocyclic compounds like this one in modulating biological processes. The pyrazolo[1,5-a]pyrazine moiety is known for its ability to interact with various biological targets, including enzymes and receptors. This interaction potential makes the compound a valuable candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored the ability of similar compounds to inhibit kinases involved in cell proliferation and survival pathways.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrazolo[1,5-a]pyrazine ring system through cyclization reactions and the subsequent introduction of functional groups such as the sulfanyl methyl group. Advanced techniques like microwave-assisted synthesis and transition-metal catalysis have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if required.

In terms of pharmacokinetics, this compound exhibits favorable properties that are critical for drug development. Studies have shown that it has good solubility in aqueous solutions and demonstrates moderate permeability across biological membranes. These characteristics are essential for ensuring effective absorption and distribution within the body. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic concentrations, making it a safer option for potential therapeutic applications.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The presence of electron-withdrawing groups like the oxazole ring can modulate the electronic behavior of the molecule, enabling it to function as an efficient charge transport material. Recent advancements in nanotechnology have also explored the use of similar compounds in constructing self-assembled monolayers (SAMs) for sensor applications.

From an environmental perspective, this compound has shown biodegradability under specific conditions, which aligns with current trends toward sustainable chemistry. Researchers have investigated its degradation pathways under aerobic and anaerobic conditions, revealing that it can be effectively metabolized by microorganisms without producing toxic byproducts. This attribute is crucial for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-2-phenyl-1,3-oxazole (CAS No. 1206991-06-1) is a multifaceted compound with immense potential across various scientific domains. Its unique structure enables diverse functionalities that make it a valuable asset in both therapeutic development and advanced materials research. As ongoing studies continue to uncover its full capabilities, this compound is poised to play a pivotal role in shaping future innovations in chemistry and related fields.